N-(3-chloro-4-methylphenyl)-2-(6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C29H27ClN2O3/c1-4-19-7-10-21(11-8-19)28(34)24-16-32(26-13-9-20(5-2)14-23(26)29(24)35)17-27(33)31-22-12-6-18(3)25(30)15-22/h6-16H,4-5,17H2,1-3H3,(H,31,33)
• InChI Key: WUUPRMXJVCIKGQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)CC)CC(=O)NC4=CC(=C(C=C4)C)Cl
• Molecular Formula: C29H27ClN2O3
• Molecular Weight: 487.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C29H27ClN2O3 and its molecular weight is 487. The purity is usually 95%.
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Scientific Research Applications

Herbicide Metabolism

• Metabolic Pathways in Herbicides : Acetochlor and related herbicides, which share structural similarities with the queried compound, are metabolized in liver microsomes through complex pathways. These pathways involve the formation of metabolites like CDEPA and CMEPA, leading to bioactive compounds potentially involved in carcinogenicity (Coleman et al., 2000).

Pharmaceutical Synthesis

• Synthesis of Derivatives for Biological Activities : Novel derivatives of related structures have been synthesized for potential biological activities, emphasizing the broad applicability of such compounds in pharmaceutical research (Bhambi et al., 2010).

Antibacterial Activity

• Potential as Antibacterial Agents : Derivatives of quinoline, structurally related to the compound , have been synthesized and evaluated for their antibacterial activity, showing effectiveness against various bacterial strains (Trong Duc Le et al., 2018).

Analgesic and Anti-inflammatory Activities

• Medicinal Properties : Compounds structurally similar to the queried molecule have been investigated for their analgesic and anti-inflammatory properties, suggesting potential medicinal applications (Alagarsamy et al., 2015).

Chemical Synthesis and Characterization

• Synthesis of Novel Compounds : Various novel compounds with structures related to the queried molecule have been synthesized, showcasing the chemical diversity and potential for creating new substances with unique properties (Desai et al., 2007).